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Introduction

Lead oxalate (PbC20a4) is a metal-organic compound whose thermal decomposition
characteristics are of interest in various fields, including materials science and chemical
synthesis. Understanding the kinetics of its thermal decomposition is crucial for controlling the
synthesis of lead-based materials and for safety assessments in processes where lead oxalate
may be an intermediate. This document provides a detailed protocol for the kinetic analysis of
lead oxalate thermal decomposition using thermogravimetric analysis (TGA) and summarizes
the known kinetic parameters.

The thermal decomposition of lead oxalate is a solid-state reaction that can be represented by
the following general equation:

PbC20a4(s) ~ Pb(s) + 2C0O2(q)

Under certain conditions, other products such as lead oxide (PbO) and carbon monoxide (CO)
may be formed. The kinetics of this decomposition, particularly the rate at which it occurs at
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different temperatures, can be quantified by determining the activation energy (Ea) and the pre-
exponential factor (A) of the Arrhenius equation.

Quantitative Data Summary

The following tables summarize the kinetic parameters for the thermal decomposition of lead
oxalate as determined by isothermal analysis. The data is based on the study by Bircumshaw
and Harris (1948), which remains a foundational reference on this topic.[1]

Table 1: Isothermal Rate Constants (k) for the Thermal Decomposition of Unground Lead

Oxalate.

Rate Constant (k) Rate Constant (k)

Temperature (°C) Temperature (K) for Acceleration for Decay Period
Period (s™) (s™)

309 582 6.46 x 103 416 x 103

325 598 1.73x 1072 9.00 x 103

335 608 2.83x 1072 1.45x 1072

350 623 4.02 x 1072 3.16 x 1072

Table 2: Isothermal Rate Constants (k) for the Thermal Decomposition of Ground Lead

Oxalate.
Rate Constant (k) Rate Constant (k)
Temperature (°C) Temperature (K) for Acceleration for Decay Period
Period (s™?) (s™)
325 598 2.09x 102 7.81x 1073

Table 3: Activation Energy for the Thermal Decomposition of Lead Oxalate.

Parameter Value

Activation Energy (Ea) 36 kcal/mol (150.6 kJ/mol)
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Experimental Protocols

This section outlines a detailed methodology for the kinetic analysis of lead oxalate thermal

decomposition using a modern thermogravimetric analyzer.

Materials and Equipment

Lead(ll) Oxalate (PbC20a4): High purity, dry powder.

Thermogravimetric Analyzer (TGA): Equipped with a high-precision balance, a furnace
capable of reaching at least 600°C with a programmable temperature controller, and a
system for controlling the atmosphere.

TGA Crucibles: Alumina or platinum crucibles are recommended.
Inert Gas: High-purity nitrogen or argon.

Analytical Balance: For accurate weighing of the sample.

Isothermal TGA Protocol

Sample Preparation: Accurately weigh 5-10 mg of dry lead oxalate powder into a TGA
crucible. Ensure the sample is evenly spread in a thin layer at the bottom of the crucible.

Instrument Setup:
o Place the sample crucible and a reference crucible (if applicable) into the TGA furnace.

o Purge the furnace with the inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at
least 30 minutes to ensure an inert atmosphere.

Experimental Run:

o Rapidly heat the sample to the desired isothermal temperature (e.g., 309°C, 325°C,
335°C, or 350°C). A high heating rate (e.g., 100°C/min) is used to reach the target
temperature quickly.

o Hold the sample at the isothermal temperature and record the mass loss as a function of
time until the decomposition is complete (i.e., no further mass loss is observed).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3029881/docs?utm_src=pdf-body#application-notes-and-protocols-kinetic-analysis-of-lead-oxalate-thermal-decomposition
https://www.benchchem.com/product/b3029881/docs?utm_src=pdf-body#application-notes-and-protocols-kinetic-analysis-of-lead-oxalate-thermal-decomposition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Repeat the experiment for at least three other different isothermal temperatures.

o Data Analysis:
o Convert the mass loss data to the fraction decomposed (a) at different times (t).

o Analyze the a vs. t data using appropriate solid-state reaction models. The decomposition
of lead oxalate has been shown to follow a sigmoidal curve, which can be described by
the Prout-Tompkins model or other nucleation and growth models.

o Determine the rate constant (k) at each temperature by fitting the experimental data to the
chosen kinetic model.

o Calculate the activation energy (Ea) and pre-exponential factor (A) from the Arrhenius plot
of In(k) versus 1/T.

Non-Isothermal TGA Protocol

o Sample Preparation: Prepare the sample as described in the isothermal protocol.
e Instrument Setup: Set up the TGA as described in the isothermal protocol.

e Experimental Run:

[¢]

Heat the sample from ambient temperature to approximately 500°C at a constant heating

rate (3).

[¢]

Typical heating rates for this type of analysis are 5, 10, 15, and 20°C/min.

[e]

Record the mass loss as a function of temperature.

[e]

Repeat the experiment for at least two other different heating rates.
e Data Analysis:

o Analyze the TGA data using model-free (isoconversional) methods, such as the Flynn-
Wall-Ozawa (FWO) or Kissinger-Akahira-Sunose (KAS) method, to determine the
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activation energy as a function of the extent of conversion. This approach avoids the
ambiguity of assuming a specific reaction model.

o Alternatively, use model-fitting methods to determine the kinetic triplet (Ea, A, and the
reaction model) that best describes the experimental data.

Visualizations

Experimental Workflow for Kinetic Analysis of Lead Oxalate Thermal Decomposition
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Caption: Workflow for TGA-based kinetic analysis.
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Logical Relationship of Kinetic Analysis
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Caption: Conceptual flow of kinetic data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Kinetic Analysis of
Lead Oxalate Thermal Decomposition]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029881/docs#application-notes-and-protocols-
kinetic-analysis-of-lead-oxalate-thermal-decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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